Cas no 68832-80-4 (Phenol,thiobis[dodecyl-, barium salt (1:1))

Phenol,thiobis[dodecyl-, barium salt (1:1) structure
68832-80-4 structure
Product Name:Phenol,thiobis[dodecyl-, barium salt (1:1)
CAS No:68832-80-4
MF:C36H56BaO2S
MW:690.220645904541
CID:521581
PubChem ID:173076
Update Time:2025-04-19

Phenol,thiobis[dodecyl-, barium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • barium thiobis[dodecylphenolate]
    • barium(2+),2-dodecyl-6-(3-dodecyl-2-oxidophenyl)sulfanylphenolate
    • barium 2,2'-sulfanediylbis(6-dodecylphenolate)
    • Barium thiobis(dodecylphenolate)
    • Dodecylphenol sulfide, barium salt
    • Phenol, thiobis(dodecyl-, barium salt (1:1)
    • Phenol, thiobis[dodecyl-, barium salt (1:1)
    • 68832-80-4
    • EINECS 272-402-6
    • DTXSID20988538
    • Phenol,thiobis[dodecyl-, barium salt (1:1)
    • Inchi: 1S/C36H58O2S.Ba/c1-3-5-7-9-11-13-15-17-19-21-25-31-27-23-29-33(35(31)37)39-34-30-24-28-32(36(34)38)26-22-20-18-16-14-12-10-8-6-4-2;/h23-24,27-30,37-38H,3-22,25-26H2,1-2H3;/q;+2/p-2
    • InChI Key: KDLZNYMSEVMRTQ-UHFFFAOYSA-L
    • SMILES: [Ba+2].S(C1=CC=CC(=C1[O-])CCCCCCCCCCCC)C1=CC=CC(=C1[O-])CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 682.30638
  • Monoisotopic Mass: 690.305349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 24
  • Complexity: 494
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 46.12
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